Cas no 832738-05-3 (3-(3-chlorophenoxy)methylbenzohydrazide)

• Product Name: 3-(3-chlorophenoxy)methylbenzohydrazide
• CAS No: 832738-05-3
• MF: C₁₄H₁₃ClN₂O₂
• MW: 276.718222379684
• MDL: MFCD02253876
• CID: 3057705
• PubChem ID: 7022238
• Update Time: 2025-10-05

3-(3-chlorophenoxy)methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-((3-Chlorophenoxy)methyl)benzohydrazide
• 3-(3-chlorophenoxy)methylbenzohydrazide
• 3-(3-Chloro-phenoxymethyl)-benzoic acid hydrazide
• BBL038741
• 3-[(3-chlorophenoxy)methyl]benzohydrazide
• 3-(3-CHLOROPHENOXYMETHYL)BENZOHYDRAZIDE
• STK312483
• 832738-05-3
• EN300-227787
• AKOS000304338

• MDL： MFCD02253876
• Inchi： 1S/C14H13ClN2O2/c15-12-5-2-6-13(8-12)19-9-10-3-1-4-11(7-10)14(18)17-16/h1-8H,9,16H2,(H,17,18)
• InChI Key： SFAJABYYVXXUNH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OCC1C=CC=C(C(NN)=O)C=1

Computed Properties

• Exact Mass: 276.0665554Da
• Monoisotopic Mass: 276.0665554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 3-(3-chlorophenoxy)methylbenzohydrazide

Introduction to 3-(3-chlorophenoxy)methylbenzohydrazide (CAS No. 832738-05-3)

3-(3-chlorophenoxy)methylbenzohydrazide (CAS No. 832738-05-3) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug discovery and development. This compound belongs to the class of benzohydrazides, which are known for their ability to form hydrazones with carbonyl compounds, making them valuable intermediates in the synthesis of various bioactive molecules.

The molecular structure of 3-(3-chlorophenoxy)methylbenzohydrazide comprises a benzene ring substituted with a hydrazide group (-NHNH2) at the para position and a phenoxy group (-O-C6H4-Cl) at the meta position relative to the hydrazide group. The presence of the chlorine atom on the phenoxy ring introduces electronic effects that can influence the compound's reactivity, solubility, and biological activity. Recent studies have highlighted its potential as a precursor for synthesizing heterocyclic compounds, which are often found in pharmaceuticals and agrochemicals.

One of the most notable advancements involving CAS No. 832738-05-3 is its role in the development of novel anti-inflammatory agents. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis and cardiovascular disorders. The substitution pattern on the phenoxy group has been shown to significantly impact the compound's selectivity and potency, providing a basis for further optimization in drug design.

In addition to its pharmacological applications, 3-(3-chlorophenoxy)methylbenzohydrazide has also been explored for its potential in catalytic processes. Recent investigations have revealed its ability to act as a catalyst in the synthesis of biologically active compounds, such as alkaloids and polyketides, through mechanisms involving hydrogen bonding and π-π interactions. This dual functionality underscores its versatility as both a building block and a catalytic agent in organic synthesis.

The synthesis of CAS No. 832738-05-3 typically involves multi-step reactions, including nucleophilic aromatic substitution and condensation processes. Advances in green chemistry have led to the development of more efficient and environmentally friendly methods for its preparation, reducing waste and improving yields. These methodologies are particularly relevant in large-scale production for pharmaceutical applications.

From an environmental perspective, understanding the fate and behavior of 3-(3-chlorophenoxy)methylbenzohydrazide in natural systems is crucial for assessing its potential ecological impact. Studies have shown that under certain conditions, this compound undergoes biodegradation through microbial action, suggesting that it may not persist long-term in aquatic or terrestrial environments. However, further research is needed to fully characterize its environmental behavior and toxicity profile.

In conclusion, CAS No. 832738-05-3, or 3-(3-chlorophenoxy)methylbenzohydrazide, represents a promising compound with diverse applications across multiple disciplines. Its structural features, coupled with recent advancements in synthetic methodologies and biological evaluations, position it as a valuable tool in modern chemical research. As ongoing studies continue to uncover new insights into its properties and utility, this compound is expected to play an increasingly important role in both academic and industrial settings.